Cas no 74249-09-5 (Benzamide,4-(3-aminobutyl)-, (S)- (9CI))

Benzamide,4-(3-aminobutyl)-, (S)- (9CI) structure
74249-09-5 structure
Product Name:Benzamide,4-(3-aminobutyl)-, (S)- (9CI)
CAS No:74249-09-5
MF:C11H16N2O
MW:192.257542610168
CID:566427
PubChem ID:13615029
Update Time:2025-04-19

Benzamide,4-(3-aminobutyl)-, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzamide,4-(3-aminobutyl)-, (S)- (9CI)
    • (S)-4-(3-aminobutyl)benzamide
    • 4-[(3S)-3-aminobutyl]benzamide
    • 4-(3-aminobutyl)benzamide
    • DTXSID20995762
    • 74249-09-5
    • NS00059035
    • SCHEMBL9787159
    • EINECS 277-787-4
    • Inchi: 1S/C11H16N2O/c1-8(12)2-3-9-4-6-10(7-5-9)11(13)14/h4-8H,2-3,12H2,1H3,(H2,13,14)/t8-/m0/s1
    • InChI Key: UMPFJWRYLQLSTG-QMMMGPOBSA-N
    • SMILES: O=C(C1C=CC(=CC=1)CC[C@H](C)N)N

Computed Properties

  • Exact Mass: 192.126263138g/mol
  • Monoisotopic Mass: 192.126263138g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: nothing
  • Topological Polar Surface Area: 69.1Ų

Experimental Properties

  • Density: 1.079
  • Boiling Point: 356.4°C at 760 mmHg
  • Flash Point: 169.4°C
  • Refractive Index: 1.559

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